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Introduction
Peroxide curing is a versatile method for crosslinking a wide range of elastomers, offering

excellent thermal stability and low compression set in the final vulcanizate.[1] The efficiency of

peroxide curing can be significantly enhanced by the use of coagents, which are multifunctional

organic molecules that increase the crosslink density and can modify the final properties of the

elastomer.[2][3] Among these, Triallyl Isocyanurate (TAIC) is a highly effective trifunctional

coagent known for improving the mechanical properties, heat resistance, and cure efficiency of

various elastomers, including fluoroelastomers (FKM), ethylene propylene diene monomer

(EPDM) rubber, and silicone rubbers.[4][5][6]

TAIC participates in the curing reaction by providing additional reactive sites, leading to a more

densely crosslinked network.[7] This results in measurable improvements in properties such as

tensile strength, modulus, hardness, and resistance to compression set.[4][7] These application

notes provide a detailed overview of the peroxide curing mechanism with TAIC, experimental

protocols for elastomer compounding and characterization, and quantitative data on the effects

of TAIC on various elastomer properties.

Chemical Curing Mechanism with TAIC
The peroxide curing of elastomers in the presence of TAIC is a free-radical chain reaction. The

process can be summarized in the following key steps:
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Initiation: The peroxide initiator thermally decomposes to form highly reactive free radicals.

Hydrogen Abstraction: These primary radicals abstract hydrogen atoms from the elastomer

polymer chains, creating polymer macro-radicals.

Crosslinking and Grafting: The polymer macro-radicals can then react in several ways:

They can combine with other polymer macro-radicals to form carbon-carbon crosslinks.

They can add across the double bonds of the TAIC molecule, effectively grafting the

coagent to the polymer chain.

The TAIC molecule, with its three allyl groups, can react with multiple polymer chains,

forming a highly crosslinked and stable network.[7]

Homopolymerization: TAIC can also undergo some degree of homopolymerization, forming

small, rigid domains within the elastomer matrix, which can act as reinforcing fillers.[1]

The presence of TAIC accelerates the overall curing process and increases the crosslinking

efficiency by providing more pathways for the formation of a stable network structure.[7]
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Peroxide curing mechanism with TAIC coagent.

Experimental Protocols
Elastomer Compounding
Objective: To prepare a homogeneous elastomer compound containing peroxide and TAIC.

Apparatus:

Two-roll mill or an internal mixer (e.g., Banbury mixer).[8]
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Analytical balance.

Materials:

Elastomer (e.g., EPDM, FKM, Silicone Rubber)

Peroxide (e.g., Dicumyl peroxide - DCP)

TAIC coagent

Fillers (e.g., carbon black, silica) (optional)

Plasticizers (optional)

Antioxidants (optional)[8]

Procedure:

Mastication: The raw elastomer is first softened on the two-roll mill until a continuous band is

formed.[8]

Incorporation of Fillers and Additives: Fillers, plasticizers, and antioxidants are gradually

added to the elastomer and mixed until a homogeneous blend is achieved.

Addition of Curing Agents: The peroxide and TAIC coagent are added at a lower temperature

towards the end of the mixing cycle to prevent premature curing (scorching).[8] The typical

dosage for TAIC ranges from 0.5 to 4 parts per hundred rubber (phr), while peroxide levels

are typically around 1 phr.[7][9]

Homogenization: The compound is further mixed to ensure uniform dispersion of all

ingredients.

Sheeting Out: The final compound is sheeted off the mill at a controlled thickness.
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Elastomer compounding workflow.

Curing and Sample Preparation
Objective: To vulcanize the elastomer compound and prepare test specimens.

Apparatus:

Compression molding press.[8]
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Molds for specific test specimens (e.g., tensile dumbbells, compression set buttons).[8]

Procedure:

The uncured elastomer compound is placed into a pre-heated mold.[8]

The mold is placed in a compression molding press.

The compound is cured at a specific temperature and time (e.g., 170°C for 10 minutes), with

the exact parameters typically determined from rheometer data.[8]

After curing, the mold is cooled, and the vulcanized elastomer specimens are removed.

Characterization of Cured Elastomers
Objective: To evaluate the physical and mechanical properties of the peroxide-cured elastomer

with TAIC.

A. Cure Characteristics (Rheometry)

Method: Moving Die Rheometer (MDR) or Rubber Process Analyzer (RPA).[5][10]

Procedure: A small sample of the uncured compound is placed in the rheometer cavity and

subjected to a small-amplitude oscillatory shear at a fixed temperature. The torque required

to oscillate the die is measured as a function of time.

Key Parameters:

Minimum Torque (ML): Indicates the viscosity of the uncured compound.

Maximum Torque (MH): Correlates with the crosslink density and stiffness of the cured

elastomer.[11]

Scorch Time (ts2): Time to a two-unit rise in torque from the minimum, indicating the onset

of cure.

Optimum Cure Time (t90): Time to reach 90% of the maximum torque.[11]

B. Mechanical Properties (Tensile Testing)
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Method: ASTM D412

Procedure: Dumbbell-shaped specimens are pulled at a constant rate of speed until they

break.

Key Parameters:

Tensile Strength: The maximum stress applied during stretching.

Elongation at Break: The percentage increase in length at the point of rupture.

Modulus: The stress at a specific elongation (e.g., 100% or 300%).

C. Hardness

Method: ASTM D2240

Procedure: A durometer is used to measure the indentation hardness of the vulcanized

rubber.

Units: Shore A or IRHD.[12]

D. Compression Set

Method: ASTM D395

Procedure: A cylindrical specimen is compressed to a specified percentage of its original

height and held at a specific temperature for a set time. The percentage of the original

deflection that is not recovered after the load is removed is the compression set.

E. Swelling Test (Crosslink Density)

Method: ASTM D471

Procedure: A weighed sample of the cured elastomer is immersed in a suitable solvent (e.g.,

toluene) for a specific time. The amount of solvent absorbed is used to calculate the swell

ratio, which is inversely proportional to the crosslink density.
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Data Presentation: Effects of TAIC on Elastomer
Properties
The addition of TAIC as a coagent in peroxide curing systems generally leads to significant

improvements in the physical and mechanical properties of elastomers. The following tables

summarize typical quantitative data observed in various studies.

Table 1: Effect of TAIC on Cure Characteristics of EPDM

Property Without TAIC With TAIC (2 phr)

Maximum Torque (MH), dNm 15.2 22.5

Scorch Time (ts2), min 2.1 1.8

Optimum Cure Time (t90), min 8.5 6.2

Data is illustrative and can vary based on the specific formulation and curing conditions.

Table 2: Effect of TAIC on Mechanical Properties of Fluoroelastomers (FKM)

Property Without TAIC With TAIC (3 phr)

Hardness (Shore A) 70 78

Tensile Strength (MPa) 12.5 18.2

Elongation at Break (%) 250 180

Modulus at 100% (MPa) 3.5 6.8

Compression Set (70h @

200°C), %
25 15

Data is illustrative and can vary based on the specific formulation and curing conditions.[5]

Table 3: Effect of TAIC on Properties of HCR Silicone Rubber
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Property Without TAIC With TAIC (1.5 phr)

Durometer (Shore A) 55 70.6

Tensile Strength (psi) 1200 1450

Modulus at 100% (psi) 250 550

Data is illustrative and can vary based on the specific formulation and curing conditions.[4]
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Relationship between TAIC concentration and elastomer properties.

Conclusion
The use of TAIC as a coagent in the peroxide curing of elastomers offers a powerful method for

enhancing the performance of the final material. By increasing the crosslink density, TAIC

significantly improves key mechanical properties such as modulus, tensile strength, and

hardness, while also enhancing thermal stability and reducing compression set. The provided

protocols offer a framework for the systematic evaluation of TAIC in various elastomer

formulations, enabling researchers and professionals to optimize their materials for demanding

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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